Cas no 90534-51-3 (Benzene, 1,3-dimethyl-5-(methylsulfonyl)-)

• Product Name: Benzene, 1,3-dimethyl-5-(methylsulfonyl)-
• CAS No: 90534-51-3
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 788648
• PubChem ID: 2758620
• Update Time: 2025-04-19

Benzene, 1,3-dimethyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethyl-5-(methylsulfonyl)-
• 1,3-dimethyl-5-methylsulfonylbenzene
• 1,3-dimethyl-5-(methylsulfonyl)benzene
• AKOS006278643
• SCHEMBL3507953
• DTXSID40374419
• WFAZVYPWTNRENH-UHFFFAOYSA-N
• 1-Methanesulfonyl-3,5-dimethyl-benzene
• 90534-51-3
• 3,5-Dimethylphenylmethylsulfone

• MDL： MFCD03789179
• Inchi： 1S/C9H12O2S/c1-7-4-8(2)6-9(5-7)12(3,10)11/h4-6H,1-3H3
• InChI Key： WFAZVYPWTNRENH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 184.056
• Monoisotopic Mass: 184.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds